ethyl 2-amino-4-(4-bromophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carboxylate

• IUPAC Name: ethyl 2-amino-4-(4-bromophenyl)-5-oxo-4H-pyrano[3,2-c]chromene-3-carboxylate
• InChI: InChI=1S/C21H16BrNO5/c1-2-26-20(24)17-15(11-7-9-12(22)10-8-11)16-18(28-19(17)23)13-5-3-4-6-14(13)27-21(16)25/h3-10,15H,2,23H2,1H3
• InChI Key: PZTQKEPOQFVJTF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C(C1C3=CC=C(C=C3)Br)C(=O)OC4=CC=CC=C42)N
• Molecular Formula: C21H16BrNO5
• Molecular Weight: 442.3 g/mol

Description

Ethyl 2-amino-4-(4-bromophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carboxylate, also known as BPPC, is a synthetic compound with potential applications in the field of medicine and pharmacology. BPPC belongs to the class of pyranochromene derivatives, which are known for their diverse biological activities.

Scientific Research Applications

Synthesis and Structural Analysis

• Ethyl 4,5-dioxo-2-phenyl-4,5-dihydro-1H-pyrrole-3-carboxylates can react with malononitrile (methyl cyanoacetate) and 4-hydroxycoumarin, resulting in substituted ethyl 2-amino-2′,5-dioxo-5′-phenyl-1′,2′-dihydro-5H-spiro[pyrano[3,2-c]chromene-4,3′-pyrrole]-4′-carboxylates. The molecular structure of a related compound was analyzed through X-ray analysis (Dmitriev, Silaichev, & Maslivets, 2015).

Eco-friendly Synthesis Procedures

• An eco-friendly synthesis procedure for a similar compound, 2-amino-5-oxo-4-aryl-4H,5H-pyrano[3,2-c]chromene-3-carboxamide, has been developed. This involves a one-pot three-component condensation using polystyrene-supported p-toluenesulfonic acid (PS-PTSA) as a catalyst, offering advantages like shorter reaction times, excellent yields, and metal-free reaction conditions (Jadhav, Lim, Jeong, & Jeong, 2018).

Antimicrobial Activity

• Research has shown the potential of using derivatives of ethyl 2-amino-4-(4-bromophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carboxylate for antimicrobial activity. For instance, a study describes the synthesis of ethyl 4,5-dihydro 7-methyl-2-(2-oxo-2H-chromen-3-yl)-4-oxo-5-aryl-3H-chromeno[2,3-d]pyrimidine-6-carboxylate derivatives and their evaluation against various bacterial and fungal strains (Ghashang, Mansoor, & Aswin, 2013).

Optical and Electronic Properties

• A study focusing on the synthesis of novel heterocyclic, coumarin-based pyrano-chromene derivatives highlighted their interesting electronic and structural aspects. These compounds exhibited distinctive non-linear optical (NLO) properties, making them relevant in fields like photonics and optoelectronics (Arif et al., 2022).

Catalysis Research

• In catalysis research, silica-supported boron trifluoride (BF3•SiO2) has been used as an efficient and reusable catalyst for the synthesis of 2-amino-5-oxo-4-aryl-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile or carboxylic acid ethyl ester derivatives by condensation of 4-hydroxycoumarin, an aldehyde, and an alkylnitrile (Akbari, 2013).